Cas no 1375215-33-0 (2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide
• CAS No: 1375215-33-0
• MF: C₁₈H₁₉ClN₄O
• MW: 342.822662591934
• CID: 6360289
• PubChem ID: 72040981
• Update Time: 2025-05-20

2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1375215-33-0
• 2-chloro-N-[1-[2-(dimethylamino)ethyl]indol-6-yl]pyridine-3-carboxamide
• EN300-26598381
• Z1250542008
• AKOS033191850
• 2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide

• Inchi： 1S/C18H19ClN4O/c1-22(2)10-11-23-9-7-13-5-6-14(12-16(13)23)21-18(24)15-4-3-8-20-17(15)19/h3-9,12H,10-11H2,1-2H3,(H,21,24)
• InChI Key： MIBPOPDCBYNNRI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC2C=CN(C=2C=1)CCN(C)C)=O

Computed Properties

• Exact Mass: 342.1247389g/mol
• Monoisotopic Mass: 342.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide

Exploring the Chemical and Biological Properties of CAS No. 1375215-33-0: A Comprehensive Overview

The compound with CAS No. 1375215-33-0, known as 2-chloro-N-{1-[2-(dimethylamino)ethyl]-1H-indol-6-yl}pyridine-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring, a chloro substituent, and a dimethylaminoethyl group attached to an indole moiety. These structural elements contribute to its potential biological activity and make it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of anticancer agents. The indole ring in this molecule is a key structural component that may play a role in its interaction with biological targets. The presence of the dimethylaminoethyl group further enhances the molecule's potential for bioavailability and target specificity. Researchers have reported that such modifications can significantly influence the pharmacokinetic properties of a compound, making it more suitable for therapeutic applications.

The pyridine-3-carboxamide moiety in this compound is another critical feature that contributes to its chemical reactivity and biological activity. Pyridine derivatives are well-known for their ability to form hydrogen bonds, which can enhance their binding affinity to protein targets. This property makes them valuable in the design of inhibitors for various enzymes and receptors. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of such molecules with high accuracy, facilitating the rational design of more effective drug candidates.

One of the most promising aspects of CAS No. 1375215-33-0 is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit cancer cell proliferation without significantly affecting normal cells. The mechanism behind this activity appears to involve modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

In addition to its anticancer properties, this compound has also shown potential in other therapeutic areas, including inflammation and neurodegenerative diseases. Its ability to modulate multiple biological targets makes it a versatile candidate for drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations to gain deeper insights into its binding interactions with target proteins.

The synthesis of CAS No. 1375215-33-0 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the indole ring through cyclization reactions and the subsequent introduction of functional groups such as the dimethylaminoethyl substituent. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is crucial for understanding its biological activity.

As research on CAS No. 1375215-33-0 continues to advance, there is growing interest in exploring its translational potential into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic option. The integration of artificial intelligence (AI) tools into drug discovery pipelines is also anticipated to enhance the efficiency of optimizing this compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, CAS No. 1375215-33-0 represents a compelling example of how structural complexity can be harnessed to create molecules with significant therapeutic potential. Its unique combination of functional groups and promising preclinical results position it as a valuable asset in the ongoing quest for novel medicines.